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Compound of Interest

Compound Name: (-)-alpha-Santalene

Cat. No.: B12420136 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential safety and logistical information

for (-)-alpha-Santalene, a sesquiterpene found in sandalwood oil. The following procedural

guidance is based on available data and general best practices for handling volatile and

combustible organic compounds in a laboratory setting.

Physical and Chemical Properties
(-)-alpha-Santalene is a colorless to pale yellow liquid with a characteristic woody aroma.[1][2]

A summary of its key physical and chemical properties is provided in the table below.
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Property Value Source

CAS Number 512-61-8 [3]

Molecular Formula C₁₅H₂₄ [3]

Molecular Weight 204.35 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][2]

Odor Woody [1][2]

Flash Point
73.33 °C (164.00 °F) - Tagged

Closed Cup
[2]

Specific Gravity 0.895 - 0.901 @ 25 °C [2]

Boiling Point Approximately 160–165 °C [1]

Solubility
Insoluble in water; Soluble in

alcohol
[2]

Hazard Identification and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for pure (-)-alpha-Santalene is not readily

available in the public domain, it is classified as a combustible liquid.[1] General safety

precautions for handling similar volatile organic compounds should be strictly followed.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye contact with

splashes.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).
To prevent skin contact.

Skin and Body Protection Laboratory coat. To protect skin and clothing.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a fume hood.

Use a respirator with an

organic vapor cartridge if

ventilation is inadequate.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors.[4]

Avoid contact with skin and eyes.[4]

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

Use non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.
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First Aid Measures
In case of exposure, follow these first aid procedures:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water. Seek

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Dispose of (-)-alpha-Santalene and any contaminated materials in accordance with local,

state, and federal regulations.

Waste Characterization: The waste is likely to be classified as a flammable/combustible

liquid.

Containment: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do

not dispose of down the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of (-)-alpha-
Santalene, from preparation to disposal.
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Safe Handling Workflow for (-)-alpha-Santalene

Preparation

Handling

Post-Handling

Disposal

Review SDS (if available)
and safety procedures

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area
(Chemical Fume Hood)

Dispense (-)-alpha-Santalene
away from ignition sources

Securely close container

Clean work area

Collect waste in a
labeled, sealed container

Arrange for hazardous
waste pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-alpha-Santalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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